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Compound of Interest

Compound Name: Saflufenacil-d7

Cat. No.: B15557860

Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of Saflufenacil-d7 in a laboratory setting. Adherence to these procedures is critical for ensuring

the safety of laboratory personnel, protecting the environment, and maintaining regulatory

compliance. Saflufenacil is classified as very toxic to aquatic life with long-lasting effects,

necessitating its disposal as hazardous waste.[1][2]

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure you are wearing appropriate Personal

Protective Equipment (PPE), including chemical-resistant gloves, safety goggles or a face

shield, and a lab coat.[1][3] All handling and waste consolidation should be performed in a well-

ventilated area or a chemical fume hood.[2][3] Avoid generating dust and prevent the chemical

from entering drains or waterways.[2][3]

Waste Classification and Segregation
Pesticide wastes are regulated, and improper disposal is a violation of federal law.[1][4]

Saflufenacil-d7 waste, including pure substance, contaminated materials, and rinsate, must be

classified and handled as hazardous waste.

Do Not Mix: Do not mix Saflufenacil-d7 waste with other chemical waste streams unless

explicitly instructed by your institution's Environmental Health and Safety (EHS) department.
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[5][6]

Segregate Incompatibles: Keep waste containers separated from incompatible materials to

prevent dangerous reactions.[5][6]

Step-by-Step Disposal Protocol
Waste Collection:

Collect all Saflufenacil-d7 waste, including excess or expired compounds, contaminated

lab supplies (e.g., pipette tips, weigh boats, gloves), and spill cleanup materials, in a

designated and compatible hazardous waste container.[3][7]

The container must be in good condition, made of a material compatible with the chemical,

and have a secure, leak-proof lid.[7][8]

Labeling:

Clearly label the waste container with the words "Hazardous Waste."[7]

The label must include the full chemical name ("Saflufenacil-d7"), a list of all constituents,

the accumulation start date, and the responsible researcher's name and contact

information.[5][7]

Storage (Satellite Accumulation):

Store the sealed waste container in a designated Satellite Accumulation Area (SAA) within

the laboratory.[5]

This area must be at or near the point of generation and under the control of laboratory

personnel.[7]

Use secondary containment, such as a tray, to catch any potential leaks.[6]

Final Disposal:

Arrange for pickup and disposal through your institution's EHS department or a licensed

hazardous waste contractor.[1]
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Never dispose of Saflufenacil-d7 down the drain or in the regular trash.[7][9]

Decontamination and Empty Container Disposal
Empty containers that once held Saflufenacil-d7 must be properly decontaminated before

disposal to be considered non-hazardous.

Experimental Protocol: Triple-Rinsing Procedure[4][8][10]

Initial Drain: Empty the container of all contents into the designated hazardous waste

collection container. Allow it to drain for an additional 30 seconds after the flow has been

reduced to drops.[10]

First Rinse: Add a suitable solvent (e.g., water, as specified by your EHS office) until the

container is approximately 20-25% full. Securely cap the container.[10]

Agitate: Vigorously shake or agitate the container for at least 30 seconds to ensure the

solvent contacts all interior surfaces.[10]

Collect Rinsate: Pour the rinsate (the rinse water) into your hazardous waste container. Allow

the container to drain completely.[10]

Repeat: Repeat the rinsing process (steps 2-4) two more times.[4][10]

Final Preparation: After the final rinse, allow the container to air dry completely. Deface or

remove the original product label.[9] The triple-rinsed container may now be disposed of as

regular solid waste, though you must confirm this with your local EHS guidelines.[9]

Spill Management
In the event of a spill, evacuate personnel to a safe area and ensure adequate ventilation.[3]

Dike and contain the spill with an inert absorbent material like sand or earth.[4] Collect the

absorbent material and spilled substance using spark-proof tools and place it in a sealed,

labeled container for disposal as hazardous waste.[3] Wash the affected area with soap and

water after cleanup.[4]

Quantitative Data Summary
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The following table summarizes key data that informs the classification of Saflufenacil as a

hazardous substance requiring specialized disposal.

Parameter Value / Classification Source

Aquatic Hazard (Acute) Category 1 [1]

Aquatic Hazard (Chronic) Category 1 [1]

GHS Hazard Statement
H410: Very toxic to aquatic life

with long lasting effects.
[1][2]

Toxicity to Fish
Oncorhynchus mykiss

(rainbow trout): > 120 mg/l

Biodegradability Not readily biodegradable. [1]

Log Pow (n-octanol/water) 2.6 [11]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Saflufenacil-d7 waste in a laboratory setting.
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Caption: Workflow for the safe disposal of Saflufenacil-d7.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 6 Tech Support

https://s3-us-west-1.amazonaws.com/agrian-cg-fs1-production/pdfs/DetailTM1ih_Herbicide_MSDS.pdf
https://www.hpc-standards.com/shop/ReferenceMaterials/Pesticides/Saflufenacil.htm
https://www.echemi.com/sds/saflufenacil-pd180521105757.html
https://www.carovail.com/wp-content/uploads/2022/05/Sharpen-Label.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://edis.ifas.ufl.edu/publication/PI010
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.epa.nsw.gov.au/Your-environment/Pesticides/preventing-pesticide-misuse/safe-disposal-pesticides
https://www.fao.org/fileadmin/templates/agphome/documents/Pests_Pesticides/JMPR/Evaluation11/Saflufenacil.pdf
https://www.benchchem.com/product/b15557860/docs#proper-disposal-procedures-for-saflufenacil-d7
https://www.benchchem.com/product/b15557860/docs#proper-disposal-procedures-for-saflufenacil-d7
https://www.benchchem.com/product/b15557860/docs#proper-disposal-procedures-for-saflufenacil-d7
https://www.benchchem.com/product/b15557860/docs#proper-disposal-procedures-for-saflufenacil-d7
https://www.benchchem.com/product/b15557860?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557860?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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